Cas no 594-84-3 (2,2-dichloro-3,3-dimethylbutane)

• Product Name: 2,2-dichloro-3,3-dimethylbutane
• CAS No: 594-84-3
• MF: C₆H₁₂Cl₂
• MW: 155.065480232239
• CID: 1615115
• PubChem ID: 241493
• Update Time: 2025-04-21

2,2-dichloro-3,3-dimethylbutane Chemical and Physical Properties

Names and Identifiers

• 2,2-Dichloro-3,3-dimethylbutane
• pinacolone dichloride
• 3,3-Dichloro-2,2-dimethylbutane
• 2,2-Dichlor-3,3-dimethyl-butan
• 1,1-Dichloro-1-t-butyl-ethane
• Pinakolindichlorid
• 2,2-dichloro-3,3-dimethyl-butane
• 1,1-DICHLORO-1-TERT-BUTYLETHANE
• Butane, 2,2-dichloro-3,3-dimethyl-
• CS-0260779
• EN300-7587452
• SCHEMBL7169870
• DTXSID80974811
• NSC-48894
• NSC48894
• AKOS006275090
• G47203
• Butane,2-dichloro-3,3-dimethyl-
• 594-84-3
• D4R6699WEC
• 2,2-Dichloro-3, 3-dimethylbutane
• 2,2-dichloro-3,3-dimethylbutane

• Inchi： 1S/C6H12Cl2/c1-5(2,3)6(4,7)8/h1-4H3
• InChI Key： QMQRQQASVUFJGS-UHFFFAOYSA-N
• SMILES： ClC(C)(C(C)(C)C)Cl

Computed Properties

• Exact Mass: 154.03176
• Monoisotopic Mass: 154.0316058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 79
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.0805 (estimate)
• Melting Point: -48.02°C (estimate)
• Boiling Point: 175.06°C (estimate)
• Refractive Index: 1.4232 (estimate)
• PSA: 0